Cas no 832739-46-5 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 832739-46-5
• MF: C₁₂H₉F₃O₄
• MW: 274.192674398422
• MDL: MFCD03420687
• CID: 3058908
• PubChem ID: 17024712
• Update Time: 2025-10-29

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-4,4,4-trifluoro-butane-1,3-dione
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione
• EN300-228541
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluoro-butane-1,3-dione
• DTXSID401160180
• STK312728
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluoro-1,3-butanedione
• AKOS000210793
• BBL038914
• CS-0270636
• 832739-46-5

• MDL： MFCD03420687
• Inchi： 1S/C12H9F3O4/c13-12(14,15)11(17)6-8(16)7-1-2-9-10(5-7)19-4-3-18-9/h1-2,5H,3-4,6H2
• InChI Key： YWFUGTJMFNLIOR-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC2=C(C=1)OCCO2)=O)=O)(F)F

Computed Properties

• Exact Mass: 274.04529325Da
• Monoisotopic Mass: 274.04529325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione

Research Briefing on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione (CAS: 832739-46-5): Recent Advances and Applications

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione (CAS: 832739-46-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-diketone derivative, characterized by its unique trifluoromethyl and benzodioxin moieties, exhibits promising pharmacological properties, particularly as a versatile intermediate in drug discovery and development. Recent studies have explored its potential applications in medicinal chemistry, including its role as a key building block for the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of novel kinase inhibitors. Researchers utilized 832739-46-5 as a core scaffold to design potent and selective inhibitors of protein kinases involved in inflammatory pathways. The electron-withdrawing trifluoromethyl group was found to significantly enhance the compound's binding affinity to the ATP-binding site of target kinases, while the benzodioxin moiety contributed to improved metabolic stability. These findings highlight the compound's potential in addressing challenges associated with kinase inhibitor development, such as selectivity and drug resistance.

In the realm of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) explored the antibacterial properties of derivatives synthesized from 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione. The study revealed that certain structural modifications of this compound led to significant activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis, suggesting its potential as a lead structure for developing new classes of antibiotics to combat drug-resistant infections.

Recent advances in synthetic methodology have also focused on improving the production and modification of 832739-46-5. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, achieving higher yields and purity while reducing environmental impact through green chemistry approaches. This development is particularly significant for pharmaceutical applications, where consistent quality and scalability are crucial for drug development pipelines.

From a mechanistic perspective, computational studies have provided new insights into the molecular interactions of this compound. Molecular docking and dynamics simulations published in early 2024 suggest that the unique electronic properties conferred by the trifluoromethyl group play a critical role in the compound's biological activity, influencing both binding energetics and pharmacokinetic properties. These computational findings are guiding the rational design of next-generation derivatives with improved therapeutic profiles.

Looking forward, the versatility of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,4,4-trifluorobutane-1,3-dione continues to inspire research across multiple therapeutic areas. Current investigations are exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. Additionally, its application in radiopharmaceutical development is being explored, leveraging the fluorine atoms for PET imaging applications. As research progresses, this compound is poised to make significant contributions to both fundamental chemical biology and applied pharmaceutical development.